Cas no 62823-74-9 (1,3,6-Octatrien-1-ol, 3,7-dimethyl-, acetate, (E,E)-)

• Product Name: 1,3,6-Octatrien-1-ol, 3,7-dimethyl-, acetate, (E,E)-
• CAS No: 62823-74-9
• MF: C₁₂H₂₀O₃
• MW: 212.285404205322
• CID: 430414
• PubChem ID: 71382454
• Update Time: 2025-04-19

1,3,6-Octatrien-1-ol, 3,7-dimethyl-, acetate, (E,E)- Chemical and Physical Properties

Names and Identifiers

• 1,3,6-Octatrien-1-ol, 3,7-dimethyl-, acetate, (E,E)-
• acetic acid,3,7-dimethylocta-1,3,6-trien-1-ol
• 62823-74-9
• DTXSID10804834
• Acetic acid--3,7-dimethylocta-1,3,6-trien-1-ol (1/1)

• Inchi： 1S/C10H16O.C2H4O2/c1-9(2)5-4-6-10(3)7-8-11;1-2(3)4/h5-8,11H,4H2,1-3H3;1H3,(H,3,4)
• InChI Key： IDLRSDANFYXUGZ-UHFFFAOYSA-N
• SMILES： OC=CC(C)=CC/C=C(\C)/C.OC(C)=O

Computed Properties

• Exact Mass: 212.1413
• Monoisotopic Mass: 212.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53